Cas no 50734-07-1 (Benzoic acid, 4-[methyl(trifluoroacetyl)amino]-)

• Product Name: Benzoic acid, 4-[methyl(trifluoroacetyl)amino]-
• CAS No: 50734-07-1
• MF: C₁₀H₈F₃NO₃
• MW: 247.17063331604
• CID: 1569060
• PubChem ID: 10514620
• Update Time: 2025-06-10

Benzoic acid, 4-[methyl(trifluoroacetyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[methyl(trifluoroacetyl)amino]-
• 4-[methyl-(2,2,2-trifluoroacetyl)amino]benzoic acid
• 4-(N-methyltrifluoroacetamido)benzoic acid
• SCHEMBL9790442
• DTXSID50441126
• EN300-7209787
• 50734-07-1
• 4-(2,2,2-TRIFLUORO-N-METHYLACETAMIDO)BENZOIC ACID

• Inchi： 1S/C10H8F3NO3/c1-14(9(17)10(11,12)13)7-4-2-6(3-5-7)8(15)16/h2-5H,1H3,(H,15,16)
• InChI Key： PFXPSQZNEJOAOP-UHFFFAOYSA-N
• SMILES： FC(C(N(C)C1C=CC(C(=O)O)=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 247.04564
• Monoisotopic Mass: 247.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61

Additional information on Benzoic acid, 4-[methyl(trifluoroacetyl)amino]-

Benzoic acid, 4-[methyl(trifluoroacetyl)amino]- (CAS No. 50734-07-1): A Comprehensive Overview

Benzoic acid, 4-[methyl(trifluoroacetyl)amino]-, identified by its Chemical Abstracts Service (CAS) number 50734-07-1, is a compound of significant interest in the field of pharmaceutical and chemical research. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both benzoic acid and a methyl(trifluoroacetyl)amino group imparts distinct chemical properties that make it a valuable candidate for various biochemical studies.

The structural composition of Benzoic acid, 4-[methyl(trifluoroacetyl)amino]- includes a benzene ring substituted with a carboxylic acid group at the fourth position and an amino group modified by a methyl(trifluoroacetyl) moiety. This configuration contributes to its reactivity and functionality, making it a versatile intermediate in organic synthesis. The trifluoroacetyl group, in particular, introduces electron-withdrawing effects that can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds with enhanced bioactivity and selectivity. Benzoic acid, 4-[methyl(trifluoroacetyl)amino]- has been explored as a potential scaffold for designing molecules that interact with specific biological pathways. Its unique structural features make it an attractive candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The combination of the benzoic acid moiety and the methyl(trifluoroacetyl)amino group provides a rich framework for chemical modification, allowing researchers to tailor the properties of the compound for specific applications. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to enhance metabolic stability and binding affinity. The presence of fluorine atoms in the trifluoroacetyl group of Benzoic acid, 4-[methyl(trifluoroacetyl)amino]- contributes to these desirable properties, making it a promising candidate for further development. Researchers have reported promising results in using this compound as a precursor for synthesizing novel therapeutic agents that exhibit improved pharmacokinetic profiles.

The synthesis of Benzoic acid, 4-[methyl(trifluoroacetyl)amino]- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the trifluoroacetyl group is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability.

In addition to its pharmaceutical applications, Benzoic acid, 4-[methyl(trifluoroacetyl)amino]- has shown potential in other areas of research. For example, it has been used as a building block in the synthesis of advanced materials with unique electronic properties. The ability to modify its structure allows researchers to create materials with tailored characteristics for applications in nanotechnology and electronics.

The future prospects for Benzoic acid, 4-[methyl(trifluoroacetyl)amino]- are vast and exciting. As our understanding of biological systems continues to grow, new opportunities will arise for developing drugs and materials based on this compound. Ongoing research aims to uncover additional bioactivities and optimize synthetic routes for large-scale production. This will pave the way for innovative applications in medicine and beyond.

In conclusion, Benzoic acid, 4-[methyl(trifluoroacetyl)amino]- (CAS No. 50734-07-1) is a multifunctional compound with significant potential in pharmaceutical and chemical research. Its unique structure and reactivity make it a valuable tool for designing novel bioactive molecules and advanced materials. As research continues to evolve, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and technology.